Cas no 137853-21-5 (Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI))

• Product Name: Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI)
• CAS No: 137853-21-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1254857
• PubChem ID: 45086268
• Update Time: 2025-10-29

Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI)
• 1-(5-Isopropylpyridin-2-yl)ethanone
• 1-(5-propan-2-ylpyridin-2-yl)ethanone
• C72515
• GS2467
• 137853-21-5
• DB-287257
• DTXSID20665897
• MFCD18256450
• Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]-
• AKOS027397519
• CS-0161895
• BS-15320
• 1-[5-(Propan-2-yl)pyridin-2-yl]ethan-1-one
• SCHEMBL8150961

• Inchi： 1S/C10H13NO/c1-7(2)9-4-5-10(8(3)12)11-6-9/h4-7H,1-3H3
• InChI Key： VZGGIFJVSKCNLH-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C(C=N1)C(C)C

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI)

Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI): A Comprehensive Overview

Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI), also known by its CAS number 137853-21-5, is a significant compound in the field of organic chemistry. This compound belongs to the class of pyridine derivatives and exhibits unique chemical properties that make it valuable in various applications. The structure of this compound consists of a pyridine ring substituted with a 1-methylethyl group at the 5-position and an ethanone group at the 2-position. These substituents contribute to its distinct reactivity and functionality.

The synthesis of Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI) involves a series of well-established organic reactions. One common approach is the Friedel-Crafts acylation, where an acetyl group is introduced onto the pyridine ring. This reaction typically requires a Lewis acid catalyst, such as aluminum chloride, to facilitate the electrophilic substitution. The presence of the 1-methylethyl group at the 5-position plays a crucial role in directing the acylation to occur at the 2-position due to steric and electronic effects.

Recent studies have highlighted the potential of Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI) in pharmaceutical applications. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules. For instance, this compound has been used as an intermediate in the development of anti-inflammatory agents and antioxidants. Its pyridine ring provides a rigid framework that can be further functionalized to enhance bioavailability and target-specific activity.

In addition to its pharmaceutical applications, Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI) has found utility in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in catalysis and sensor development. Recent advancements in nanotechnology have also leveraged this compound's unique electronic properties for the creation of novel materials with enhanced conductivity and stability.

The environmental impact of Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI) has been a topic of interest in recent years. Studies have shown that this compound exhibits biodegradability under specific conditions, making it a more sustainable option for industrial applications. Efforts are ongoing to optimize its synthesis and application processes to minimize waste and energy consumption.

In conclusion, Ethanone, 1-[5-(1-methylethyl)-2-pyridinyl]- (9CI) is a versatile compound with a wide range of applications across different fields. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an even more significant role in advancing scientific and technological innovations.